Cas no 61340-17-8 (Benzoic acid, 2-(acetyloxy)-5-(phenylmethoxy)-)

• Product Name: Benzoic acid, 2-(acetyloxy)-5-(phenylmethoxy)-
• CAS No: 61340-17-8
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• CID: 483341
• PubChem ID: 71396804
• Update Time: 2025-04-19

Benzoic acid, 2-(acetyloxy)-5-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(acetyloxy)-5-(phenylmethoxy)-
• 2-acetyloxy-5-phenylmethoxybenzoic acid
• DTXSID40818343
• 2-(Acetyloxy)-5-(benzyloxy)benzoic acid
• 61340-17-8

• Inchi： 1S/C16H14O5/c1-11(17)21-15-8-7-13(9-14(15)16(18)19)20-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,18,19)
• InChI Key： ABSKHIAMAMUORZ-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C(C(=O)O)=C1)OC(C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 286.08412
• Monoisotopic Mass: 286.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83